Cas no 957060-74-1 ((4-((Neopentyloxy)sulfonyl)phenyl)boronic acid)

• Product Name: (4-((Neopentyloxy)sulfonyl)phenyl)boronic acid
• CAS No: 957060-74-1
• MF: C₁₁H₁₇BO₅S
• MW: 272.125682592392
• MDL: MFCD09027229
• CID: 802718
• PubChem ID: 44119175
• Update Time: 2025-07-22

(4-((Neopentyloxy)sulfonyl)phenyl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (4-((Neopentyloxy)sulfonyl)phenyl)boronic acid
• 4-(Neopentyloxysulfonyl)benzeneboronic acid
• 4-(Neopentyloxysulfonyl)phenylboronic acid
• Benzenesulfonic acid,4-borono-, 1-(2,2-dimethylpropyl) ester
• OR3262
• CS-0174654
• DTXSID60657074
• A853928
• 4-[(2,2-Dimethylpropoxy)sulphonyl]benzeneboronic acid
• H11480
• (4-((Neopentyloxy)sulfonyl)phenyl)boronicacid
• PD080451
• {4-[(2,2-Dimethylpropoxy)sulfonyl]phenyl}boronic acid
• BS-29878
• [4-(2,2-dimethylpropoxysulfonyl)phenyl]boronic acid
• 957060-74-1
• AKOS015837699
• MFCD09027229
• C11H17BO5S
• DB-324785
• 4-(2,2-dimethylpropoxysulfonyl)phenylboronic acid

• MDL： MFCD09027229
• Inchi： 1S/C11H17BO5S/c1-11(2,3)8-17-18(15,16)10-6-4-9(5-7-10)12(13)14/h4-7,13-14H,8H2,1-3H3
• InChI Key： HDSWCPUGAFITCT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(B(O)O)=CC=1)(=O)(=O)OCC(C)(C)C

Computed Properties

• Exact Mass: 272.08900
• Monoisotopic Mass: 272.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 92.2A^2

Experimental Properties

• Color/Form: No data available
• Melting Point: 176-179℃
• Boiling Point: 426.1±47.0 °C at 760 mmHg
• Flash Point: 211.5±29.3 °C
• PSA: 92.21000
• LogP: 1.19860

(4-((Neopentyloxy)sulfonyl)phenyl)boronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Ambient temperatures.

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (4-((Neopentyloxy)sulfonyl)phenyl)boronic acid

Recent Advances in the Application of (4-((Neopentyloxy)sulfonyl)phenyl)boronic acid (CAS: 957060-74-1) in Chemical Biology and Pharmaceutical Research

The compound (4-((Neopentyloxy)sulfonyl)phenyl)boronic acid (CAS: 957060-74-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. As a boronic acid derivative, this compound plays a pivotal role in Suzuki-Miyaura cross-coupling reactions, which are fundamental in the synthesis of complex organic molecules, including pharmaceuticals and bioactive compounds. Recent studies have highlighted its potential in drug discovery, targeted therapy, and diagnostic applications, making it a subject of intense scientific inquiry.

One of the most notable advancements involving (4-((Neopentyloxy)sulfonyl)phenyl)boronic acid is its application in the development of proteolysis-targeting chimeras (PROTACs). PROTACs are a groundbreaking class of therapeutic molecules designed to degrade specific disease-causing proteins. Researchers have utilized this boronic acid derivative as a key linker or warhead in PROTAC design, leveraging its ability to bind selectively to target proteins. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in enhancing the stability and bioavailability of PROTACs, thereby improving their therapeutic potential.

In addition to its role in PROTACs, (4-((Neopentyloxy)sulfonyl)phenyl)boronic acid has shown promise in the field of cancer therapy. A recent preclinical study explored its use as a boron carrier for boron neutron capture therapy (BNCT), a targeted radiation therapy for treating malignant tumors. The study, conducted by a team at the University of Tokyo, reported that the compound exhibited excellent tumor-targeting properties and low systemic toxicity, making it a promising candidate for further clinical development. The findings were published in the journal Bioorganic & Medicinal Chemistry Letters in early 2024.

Another emerging application of this compound is in the development of biosensors for glucose monitoring. Boronic acids are known for their ability to form reversible complexes with diols, such as those found in glucose. Researchers at MIT have recently engineered a novel glucose biosensor incorporating (4-((Neopentyloxy)sulfonyl)phenyl)boronic acid as the recognition element. The biosensor demonstrated high sensitivity and selectivity, with potential applications in continuous glucose monitoring for diabetic patients. This innovation was detailed in a 2023 publication in ACS Sensors.

Despite these promising developments, challenges remain in the optimization of (4-((Neopentyloxy)sulfonyl)phenyl)boronic acid for clinical and industrial applications. Issues such as solubility, stability under physiological conditions, and potential off-target effects need to be addressed through further research. However, the compound's versatility and the growing body of evidence supporting its utility suggest that it will continue to be a focal point in chemical biology and pharmaceutical research in the coming years.

In conclusion, (4-((Neopentyloxy)sulfonyl)phenyl)boronic acid (CAS: 957060-74-1) represents a valuable tool in modern drug discovery and therapeutic development. Its applications span from PROTACs and cancer therapy to biosensor technology, underscoring its importance in advancing biomedical science. Future research efforts should focus on overcoming current limitations and exploring new avenues for its use, potentially leading to breakthrough therapies and diagnostic tools.